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Abstract

Protein Arginine Methyltransferase 4 (PRMT4), also known as Coactivator-Associated Arginine
Methyltransferase 1 (CARM1), is a critical epigenetic regulator involved in transcriptional
activation.[1][2] Its enzymatic activity, the methylation of arginine residues on histone and non-
histone proteins, plays a significant role in various cellular processes.[2][3] PRMT4-IN-1 is a
chemical probe that can be utilized to investigate the specific functions of PRMT4. This
document provides a comprehensive protocol for performing Chromatin Immunoprecipitation
(ChlP) using PRMT4-IN-1 to identify and quantify the genomic targets of PRMT4.

Introduction to PRMT4 and PRMT4-IN-1

PRMT4 is a key transcriptional coactivator that primarily methylates Histone H3 at Arginine 17
(H3R17me2a), a mark associated with active gene transcription.[4] It is recruited to chromatin
by transcription factors and forms complexes with other coactivators, such as p160 and
CBP/p300, to enhance the accessibility of promoter regions for transcription.[1] Dysregulation
of PRMT4 activity has been implicated in various diseases, including cancer.

PRMT4-IN-1 is a potent and selective inhibitor of PRMT4. By blocking the methyltransferase
activity of PRMT4, this small molecule serves as a valuable tool to dissect the downstream
effects of PRMT4 inhibition on gene expression and to validate PRMT4 as a therapeutic target.
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Signaling Pathway of PRMT4 in Transcriptional
Activation

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13646677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cellular Stimulus

Cytoplasm

Transcription Factor

Translocation

Activated
Transcription Factor

(plGO / CBP/p3oo)
Acetllates

-

Nucleus

PRMT4-IN-1

Inhibits

PRMT4 (CARM1)

Methylates R17

Target Gene Actlvatlon

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13646677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. Cross-linking
(1% Formaldehyde)

2. Cell Lysis & Chromatin Shearing
(Sonication to 200-1000 bp)

3. Immunoprecipitation
(Anti-PRMT4 Antibody)

4. Washing

'

5. Elution

6. Reverse Cross-linking

7. DNA Purification

8. Downstream Analysis
(qPCR or Sequencing)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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